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Compound of Interest

Compound Name: trans-PX20606

Cat. No.: B8082586 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of trans-PX20606, a potent farnesoid X receptor (FXR)

agonist. Researchers, scientists, and drug development professionals are advised to adhere to

these procedures to ensure a safe laboratory environment and compliance with waste

management regulations.

The following guidelines are based on general best practices for laboratory chemical waste

disposal. However, it is imperative to consult the official Safety Data Sheet (SDS) provided by

the manufacturer (MedchemExpress) for trans-PX20606, as it contains specific instructions for

this compound.

Key Compound Information
The following table summarizes key quantitative data for trans-PX20606.

Parameter Value Source

EC50 (FRET assay) 32 nM MedchemExpress

EC50 (M1H assay) 34 nM MedchemExpress
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Proper disposal of trans-PX20606 is crucial to mitigate environmental and health risks. The

following protocol outlines a general procedure for the disposal of this and other similar

research chemicals.

1. Waste Identification and Segregation:

Characterize the waste: Determine if the trans-PX20606 waste is in solid, liquid (e.g.,

dissolved in solvent), or mixed form.

Segregate waste streams: Do not mix trans-PX20606 waste with other incompatible

chemical waste. Maintain separate, clearly labeled waste containers for halogenated and

non-halogenated solvents if used.[1]

2. Containerization:

Use appropriate containers: Waste must be collected in containers that are chemically

compatible with trans-PX20606 and any solvents used. The container must be in good

condition and have a secure, leak-proof lid.[2][3]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"trans-PX20606," and the approximate concentration and quantity. The date of accumulation

should also be clearly marked.[2][4]

3. Storage:

Store in a designated area: Keep waste containers in a designated, well-ventilated, and

secure satellite accumulation area within the laboratory.[5]

Secondary containment: Store liquid waste containers in secondary containment trays to

prevent the spread of spills.[2]

Incompatible materials: Ensure that the stored trans-PX20606 waste is not kept in proximity

to incompatible chemicals.

4. Disposal Request and Pickup:
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Arrange for professional disposal: Contact your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup.[4]

Do not dispose of via regular trash or sewer: Under no circumstances should trans-PX20606
or its containers be disposed of in the regular trash or down the drain.[2][5]

5. Decontamination of Empty Containers:

Triple rinse: Empty containers that held trans-PX20606 should be triple-rinsed with a

suitable solvent.[2]

Collect rinsate: The rinsate from the first rinse must be collected and disposed of as

hazardous waste. Subsequent rinsates may also need to be collected depending on local

regulations and the toxicity of the compound.[1][2]

Deface label: After decontamination, deface or remove the original label before disposing of

the container as non-hazardous waste, in accordance with institutional policies.

Experimental Protocols
While specific experimental protocols for the disposal of trans-PX20606 are not publicly

available, the principles of chemical waste management are guided by regulations from bodies

such as the Environmental Protection Agency (EPA). The core "experiment" in this context is

the correct classification and segregation of the waste to ensure safe and compliant disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of trans-
PX20606.
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Caption: Decision workflow for the proper disposal of trans-PX20606.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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